Cas no 12041-79-1 ((3beta,17beta)-3-methylandrost-5-ene-3,17-diol)
12041-79-1 structure
Product Name:(3beta,17beta)-3-methylandrost-5-ene-3,17-diol
CAS No:12041-79-1
MF:C20H32O2
MW:304.466886520386
CID:1209298
PubChem ID:166035
Update Time:2025-04-20
(3beta,17beta)-3-methylandrost-5-ene-3,17-diol Chemical and Physical Properties
Names and Identifiers
-
- (3beta,17beta)-3-methylandrost-5-ene-3,17-diol
- A,10
- A,13
- A,14
- A,16
- 12041-79-1
- Androstenediol, methyl
- UNII-WT4C6G9FET
- SCHEMBL890558
- 3-METHYLANDROST-5-ENE-3,17-DIOL, (3.BETA.,17.BETA.)-
- ANDROST-5-ENE-3,17-DIOL, 3-METHYL-, (3.BETA.,17.BETA.)-
- Androst-5-ene-3,17-diol, 3-methyl-, (3beta,17beta)-
- 1427208-18-1
- (3S,8R,9S,10R,13S,14S,17S)-3,10,13-Trimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthrene-3,17-diol
- (3.BETA.,17.BETA.)-3-METHYLANDROST-5-ENE-3,17-DIOL
- WT4C6G9FET
- 3-Methylandrost-5-ene-3,17-diol, (3beta,17beta)-
-
- Inchi: 1S/C20H32O2/c1-18(22)10-11-19(2)13(12-18)4-5-14-15-6-7-17(21)20(15,3)9-8-16(14)19/h4,14-17,21-22H,5-12H2,1-3H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1
- InChI Key: KHLDXKQAXIZYBF-RBZZARIASA-N
- SMILES: O[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@](C)(CC[C@]4(C)[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 304.24036
- Monoisotopic Mass: 304.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 430.4°C at 760 mmHg
- Flash Point: 192.3°C
- Refractive Index: 1.564
- PSA: 40.46
(3beta,17beta)-3-methylandrost-5-ene-3,17-diol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent